Cas no 1354705-35-3 (3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid)

• Product Name: 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid
• CAS No: 1354705-35-3
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• CID: 5217955
• Update Time: 2025-06-29

3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid
• 3-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C7H9IN2O2/c1-5(7(11)12)3-10-4-6(8)2-9-10/h2,4-5H,3H2,1H3,(H,11,12)
• InChI Key： YJAYZTBDGHOLTP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CN1C=C(I)C=N1

Additional information on 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid

Introduction to 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid (CAS No. 1354705-35-3) and Its Emerging Applications in Chemical Biology

3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid, identified by the CAS number 1354705-35-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its versatility in medicinal chemistry and drug discovery. The presence of an iodo substituent at the 4-position of the pyrazole ring and a methyl group on the propionic acid moiety enhances its reactivity, making it a valuable scaffold for further derivatization and exploration.

The pyrazole core is a heterocyclic aromatic compound characterized by a five-membered ring containing two nitrogen atoms. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or modulatory effects. In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The introduction of an iodo-pyrazol-1-yl group in 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid not only retains these beneficial characteristics but also introduces additional functional handles for chemical modification.

The 2-methyl-propionic acid component of the molecule contributes to its solubility and metabolic stability, which are critical factors in drug development. The carboxylic acid group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. This flexibility has made 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid a popular intermediate in the synthesis of novel compounds targeting various therapeutic areas.

Recent advancements in chemical biology have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Studies have demonstrated that modifications to the pyrazole ring can significantly alter the biological activity of derivatives. For instance, the iodo substituent at the 4-position can serve as a reactive site for cross-coupling reactions, allowing for the introduction of diverse pharmacophores. This property has been exploited in the development of kinase inhibitors, which are crucial in cancer therapy.

In addition to its role as a building block for drug discovery, 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid has been explored in material science applications. The unique electronic properties of the pyrazole ring make it suitable for use in organic electronics and photovoltaic devices. Researchers have investigated its potential as a component in conductive polymers and light-emitting materials, leveraging its ability to form stable coordination complexes with metal ions.

The synthesis of 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation of the pyrazole ring followed by alkylation at the propionic acid position. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale.

One of the most promising areas of research involving 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid is its application in targeted protein degradation (TPD). TPD strategies aim to selectively degrade disease-causing proteins using small molecules that recruit them to cellular degradation pathways such as the ubiquitin-proteasome system (UPS). Pyrazole derivatives have shown promise as TPD agents due to their ability to interact with specific protein targets and induce their degradation.

Epidemiological studies have suggested that compounds containing pyrazole moieties may have protective effects against certain diseases by modulating inflammatory pathways. For example, some pyrazole derivatives have been found to inhibit enzymes involved in oxidative stress and inflammation, which are key factors in chronic diseases such as diabetes and cardiovascular disorders. Further research is needed to fully elucidate these mechanisms and explore potential therapeutic applications.

The growing interest in 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid has also spurred innovation in analytical chemistry techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to confirm molecular structure and purity. These techniques provide critical data for understanding its reactivity and interactions with biological targets.

Industrial applications of this compound are expanding beyond pharmaceuticals into agrochemicals and specialty chemicals. Pyrazole derivatives are being tested as herbicides, fungicides, and growth regulators due to their efficacy at low concentrations. The iodo group's reactivity allows for further derivatization into compounds with enhanced environmental stability while maintaining biological activity.

The future prospects for 3-(4-Iodo-pyrazol-1-yl)-2-methyl-propionic acid are bright, with ongoing research focusing on expanding its utility across multiple disciplines. Collaborative efforts between academia and industry are expected to drive innovation, leading to new applications that could benefit society significantly.